Cas no 1017128-99-2 (4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine)
4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine
- EN300-1849689
- 1017128-99-2
- AKOS006132589
- 4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]piperidine
- CHEMBL4962513
-
- Inchi: 1S/C14H19NO2/c1-2-13-14(17-8-7-16-13)10-12(1)9-11-3-5-15-6-4-11/h1-2,10-11,15H,3-9H2
- InChI Key: AWSBVPQKWFUZCA-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(=CC1=2)CC1CCNCC1
Computed Properties
- Exact Mass: 233.141578849g/mol
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 30.5Ų
4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1849689-0.05g |
4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]piperidine |
1017128-99-2 | 0.05g |
$924.0 | 2023-05-26 | ||
| Enamine | EN300-1849689-0.1g |
4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]piperidine |
1017128-99-2 | 0.1g |
$968.0 | 2023-05-26 | ||
| Enamine | EN300-1849689-0.25g |
4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]piperidine |
1017128-99-2 | 0.25g |
$1012.0 | 2023-05-26 | ||
| Enamine | EN300-1849689-0.5g |
4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]piperidine |
1017128-99-2 | 0.5g |
$1056.0 | 2023-05-26 | ||
| Enamine | EN300-1849689-1.0g |
4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]piperidine |
1017128-99-2 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1849689-2.5g |
4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]piperidine |
1017128-99-2 | 2.5g |
$2155.0 | 2023-05-26 | ||
| Enamine | EN300-1849689-5.0g |
4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]piperidine |
1017128-99-2 | 5g |
$3189.0 | 2023-05-26 | ||
| Enamine | EN300-1849689-10.0g |
4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]piperidine |
1017128-99-2 | 10g |
$4729.0 | 2023-05-26 | ||
| Enamine | EN300-1849689-1g |
4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]piperidine |
1017128-99-2 | 1g |
$0.0 | 2023-09-19 |
4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on 4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine
Comprehensive Overview of 4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine (CAS No. 1017128-99-2)
4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine (CAS No. 1017128-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and material science. Its molecular structure combines a benzodioxin moiety with a methylpiperidine group, making it a versatile intermediate for synthesizing bioactive molecules.
Researchers are particularly interested in 4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine due to its potential role in modulating central nervous system (CNS) targets. The benzodioxin scaffold is known for its presence in various pharmacologically active compounds, while the piperidine ring is a common feature in many FDA-approved drugs. This dual functionality positions the compound as a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted its relevance in addressing neurological disorders, a topic of growing interest in the scientific community.
The synthesis of CAS No. 1017128-99-2 involves multi-step organic reactions, often starting from readily available precursors like 1,4-benzodioxin-6-carbaldehyde. Optimizing the yield and purity of this compound is a key focus for industrial and academic labs, as it can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with regulatory standards for research use.
In the context of current trends, 4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine aligns with the increasing demand for novel CNS-targeting therapeutics. With rising global concerns about mental health and neurodegenerative diseases, researchers are actively investigating compounds like this for their potential to cross the blood-brain barrier (BBB) and exhibit favorable pharmacokinetic profiles. The compound's lipophilicity and molecular weight make it a subject of interest in drug design and QSAR studies.
From a commercial perspective, CAS No. 1017128-99-2 is primarily supplied by specialty chemical manufacturers catering to pharmaceutical R&D. Its applications extend to high-throughput screening libraries and structure-activity relationship (SAR) studies. The compound's stability under standard laboratory conditions and compatibility with common solvents enhance its utility in diverse experimental setups. However, researchers must adhere to proper handling protocols to maintain reproducibility in their findings.
Environmental and safety considerations for 4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine are consistent with general laboratory chemical guidelines. While not classified as hazardous under current regulations, appropriate personal protective equipment (PPE) such as gloves and safety goggles is recommended during handling. Disposal should follow institutional policies for organic compounds to minimize ecological impact—a critical consideration in today's sustainability-focused research landscape.
Future directions for this compound may include exploration of its stereochemistry, as chiral variants could exhibit distinct biological activities. Additionally, computational modeling studies using molecular docking techniques could further elucidate its interactions with biological targets. The integration of AI-driven drug discovery platforms may accelerate the identification of derivatives with enhanced therapeutic potential, reflecting the broader digital transformation in chemical research.
In summary, 4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine represents an important building block in modern chemical research. Its structural complexity and functional group arrangement offer numerous possibilities for innovation in pharmaceutical development. As scientific understanding of CNS disorders advances, compounds like CAS No. 1017128-99-2 will likely play an increasingly prominent role in addressing unmet medical needs through targeted molecular design.
1017128-99-2 (4-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)